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Compound of Interest

Compound Name: Diisobutyl malonate

Cat. No.: B1623146

For Researchers, Scientists, and Drug Development Professionals
Introduction

Diisobutyl malonate, more formally known as diethyl 2-(2-methylpropyl)propanedioate (CAS
RN: 10203-58-4), is an organic compound that serves as a valuable intermediate in various
synthetic processes.[1] Its utility in the pharmaceutical and chemical industries necessitates a
thorough understanding of its physical properties and safety profile. This technical guide
provides a comprehensive overview of the core physical constants of diisobutyl malonate and
outlines essential safety and handling protocols. The information is presented to support
researchers, scientists, and professionals in drug development in their work with this
compound.

Physical and Chemical Properties

Diisobutyl malonate is a colorless liquid with a faint, fruity odor.[2] It is characterized by its
stability under standard ambient conditions. While it has low solubility in water, it is readily
soluble in common organic solvents such as ethanol, acetone, and ether.[2]

Physical Constants

The key physical constants of diisobutyl malonate are summarized in the table below for easy
reference and comparison.
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Property Value Source
Molecular Formula C11H2004 [1]
Molecular Weight 216.27 g/mol [3]
Boiling Point 3(1:0-112 °C at 10 mmHg 225 (3141 [5]
Density 0.97 g/cm?3 [3]
Refractive Index 1.4220 [31[4]
Flash Point 225°C [3114]
Water Solubility Slightly soluble [2]
Solubility in Organic Solvents :tohlz:ole in ethanol, acetone, [2]

Safety and Handling

A comprehensive understanding of the safety profile of diisobutyl malonate is crucial for its
handling in a laboratory or industrial setting.

GHS Hazard Information

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following hazard information for diisobutyl malonate:

Hazard Class Hazard Statement

Acute toxicity, oral H302: Harmful if swallowed

Data sourced from aggregated GHS information.[3]

Safety Precautions

When handling diisobutyl malonate, the following precautionary measures should be
observed:
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o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.

» Handling: Avoid contact with skin and eyes. Do not ingest or inhale.
o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.

Experimental Protocols

Detailed methodologies for the synthesis of diisobutyl malonate and the determination of its
key physical properties are provided below.

Synthesis of Diethyl Isobutylmalonate

This protocol describes the synthesis of diethyl isobutylmalonate via the alkylation of diethyl
malonate with isobutyl bromide.[6]

Materials:

Sodium (Na)

¢ Absolute Ethanol (EtOH)

e Diethyl malonate

e |sobutyl bromide

e Chloroform (CHCIs)

o Water (H20)

e Anhydrous Sodium Sulfate (NazS0a)
Procedure:

e Prepare a solution of sodium ethoxide by dissolving 5.75 g (0.25 mol) of sodium in 150 mL of
absolute ethanol under a nitrogen atmosphere and cooled in a water bath.

 To the resulting solution, add 39 mL (0.250 mol) of diethyl malonate.
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e Add 24 mL (0.250 mol) of isobutyl bromide to the mixture.

e Reflux the mixture under a nitrogen atmosphere for 14 hours.
o Evaporate the ethanol under reduced pressure.

 Partition the residue between chloroform and water.

o Separate the organic layer, dry it over anhydrous sodium sulfate, and then evaporate the
solvent.

« Distill the residue under reduced pressure to obtain pure diethyl isobutylmalonate.

Determination of Refractive Index

The refractive index of a liquid, such as diisobutyl malonate, can be determined using a
refractometer. This protocol outlines the general procedure.

Apparatus:

Abbe refractometer or a digital refractometer

Constant temperature water bath

Dropper or pipette

Lens paper and ethanol for cleaning
Procedure:

e Turn on the refractometer and the constant temperature water bath, setting the latter to the
desired temperature (e.g., 20°C or 25°C). Allow the instrument to equilibrate.

» Clean the prism surfaces of the refractometer using lens paper moistened with ethanol.
Ensure the prisms are completely dry before applying the sample.

e Using a clean dropper or pipette, place a few drops of diisobutyl malonate onto the lower
prism. Ensure the liquid covers the entire surface of the prism.
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e Close the prisms carefully to avoid trapping air bubbles.

e Look through the eyepiece (for an Abbe refractometer) and adjust the controls to bring the
dividing line between the light and dark fields into sharp focus at the crosshairs.

» Read the refractive index value from the instrument's scale. For digital refractometers, the
value will be displayed on the screen.

e Clean the prisms thoroughly after the measurement.

Mandatory Visualization

The following diagram illustrates the synthetic pathway for diethyl isobutylmalonate.
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Caption: Synthesis of Diethyl Isobutylmalonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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